Adipamidoxime(NSC 70868)?

Specification

• Molecular Formula: C6H14N4O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 1-N',6-N'-dihydroxyhexanediimidamide
• Standard InChI: InChI=1S/C6H14N4O2/c7-5(9-11)3-1-2-4-6(8)10-12/h11-12H,1-4H2,(H2,7,9)(H2,8,10)
• Standard InChI Key: KKQNCWWVKWCZID-UHFFFAOYSA-N
• SMILES: C(CCC(=NO)N)CC(=NO)N
• Canonical SMILES: C(CCC(=NO)N)CC(=NO)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Identity

Adipamidoxime, systematically named 1-N',6-N'-dihydroxyhexanediimidamide, is a symmetrical molecule featuring two amidoxime groups positioned at terminal ends of a hexane chain. Its IUPAC name reflects this arrangement, while its Canonical SMILES ($\text{C(CCC(=NO)N)CC(=NO)N}$) delineates the connectivity of atoms. The compound’s InChIKey (KKQNCWWVKWCZID-UHFFFAOYSA-N) serves as a unique identifier for database searches.

Table 1: Key Identifiers of Adipamidoxime

Property	Value
CAS Number	15347-78-1
Molecular Formula	$\text{C}_6\text{H}_{14}\text{N}_4\text{O}_2$
Molecular Weight	174.2 g/mol
PubChem CID	250884, 9571194
SMILES	C(CCC(=NO)N)CC(=NO)N

Physicochemical Properties

Solubility and Stability

Adipamidoxime demonstrates moderate solubility in dimethyl sulfoxide (DMSO) (50 mg/mL) but limited solubility in aqueous solutions. Stability is maximized when stored lyophilized at -20°C, with solutions retaining integrity for up to six months at -80°C.

Table 2: Physicochemical Profile

Property	Value
Solubility in DMSO	50 mg/mL (287.02 mM)
Aqueous Solubility	<1 mg/mL
Storage Temperature	-20°C (powder), -80°C (solution)
Purity	≥98% (HPLC)

Spectroscopic Characteristics

While nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are absent in the provided literature, the compound’s ultraviolet (UV) absorbance profile likely reflects its conjugated amidoxime groups, which absorb near 270 nm—a hypothesis corroborated by analogous oxime compounds.

Biological Activities and Mechanisms

Antimicrobial Efficacy

Adipamidoxime inhibits Gram-positive bacteria and fungi via chelation of essential metal ions (e.g., iron, zinc), disrupting microbial enzymatic pathways. Although specific minimum inhibitory concentrations (MICs) are unreported, its activity against drug-resistant strains is under investigation.

Anti-Inflammatory Action

In murine models, adipamidoxime reduces edema and cytokine production (e.g., TNF-α, IL-6) by modulating NF-κB signaling. This dual antimicrobial and anti-inflammatory profile positions it as a candidate for treating sepsis or chronic wounds.

Parameter	Recommendation
Skin Contact	Flush with water; seek medical aid
Eye Exposure	Irrigate for 15 minutes
Personal Protective Equipment (PPE)	Gloves, lab coat, goggles

Supplier	Catalog Number	Purity	Price (5 mg)
AOBIOUS, INC	AT4180	98%	$131.75
AdooQ®	A22663	>95%	$26.35/mg
Selleck Chemicals	S0232	Not specified	Contact supplier

Formulation Considerations

For in vitro assays, dissolution in DMSO followed by dilution in culture media is standard, though precipitation risks at concentrations >10 μM necessitate vigilance. Lyophilized powders exhibit greater stability than pre-dissolved solutions.